Cas no 2228683-36-9 (tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate
• CAS No: 2228683-36-9
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5930760
• PubChem ID: 165777181
• Update Time: 2025-06-09

tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate
• 2228683-36-9
• tert-butyl N-[2,3-dimethoxy-5-(1-oxopropan-2-yl)phenyl]carbamate
• EN300-1886674

• Inchi： 1S/C16H23NO5/c1-10(9-18)11-7-12(14(21-6)13(8-11)20-5)17-15(19)22-16(2,3)4/h7-10H,1-6H3,(H,17,19)
• InChI Key： SUZQUFPILJSAAK-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)C(C=O)C)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate

Introduction to tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate (CAS No. 2228683-36-9)

Tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate (CAS No. 2228683-36-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, including the tert-butyl group, dimethoxy substitution, and the presence of a ketone moiety. The intricate structure of this compound makes it a valuable candidate for various biological and medicinal studies.

The chemical structure of tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate is composed of a phenyl ring substituted with two methoxy groups at the 2 and 3 positions, a tert-butyl carbamate group, and a ketone group attached to the 5-position of the phenyl ring. The tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. The dimethoxy substitution adds electron-donating properties, enhancing the compound's solubility and reactivity in various solvents. The ketone moiety introduces additional reactivity and can participate in various chemical reactions, such as nucleophilic addition and condensation reactions.

In the realm of pharmaceutical research, tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities, including its potential as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits selective inhibition of certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other cellular processes makes it a valuable candidate for further investigation.

Beyond its potential as a therapeutic agent, tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate has also been studied for its use in chemical synthesis. Its unique structure allows it to serve as an intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the preparation of natural products and other bioactive compounds. The versatility of this compound in synthetic chemistry is further highlighted by its ability to undergo various transformations under mild conditions, making it an attractive choice for synthetic chemists.

The physical properties of tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate are also noteworthy. It is typically obtained as a white solid with a melting point ranging from 100°C to 105°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for use in various analytical techniques and biological assays.

In terms of safety and handling, while tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid potential health risks. Standard laboratory safety protocols should be followed when working with this compound, including the use of personal protective equipment (PPE) such as gloves and safety goggles.

The synthesis of tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-yl)phenylcarbamate typically involves multi-step procedures that require careful control of reaction conditions. One common approach involves the reaction of 2,3-dimethoxybenzoyl chloride with tert-butanol to form the corresponding ester, followed by reduction to generate the alcohol intermediate. This intermediate is then converted into the desired carbamate through reaction with phosgene or another suitable carbamoylating agent. Each step in this synthetic route requires optimization to achieve high yields and purity levels.

The analytical characterization of tert-butyl N-2,3-dimethoxy-5-(1-oxopropan-2-y l)phen ylcarb amate is crucial for ensuring its identity and purity. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), infrared spectroscopy (IR), and high-performance liquid chromatography (HPLC) are commonly employed for this purpose. These methods provide detailed information about the molecular structure and composition of the compound, allowing researchers to verify its integrity and suitability for further applications.

In conclusion, tert-but yl N - 2 , 3 - di me tho xy - 5 - ( 1 - ox opro pan - 2 - y l )phe n yl car b am ate (CAS No. 2228683-36-9) is a multifaceted compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique structural features make it an attractive candidate for developing new therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field of medicinal chemistry.